4-{[2-(2,4-dichlorophenoxy)propanoyl]amino}benzoic acid

• IUPAC Name: 4-[2-(2,4-dichlorophenoxy)propanoylamino]benzoic acid
• InChI: InChI=1S/C16H13Cl2NO4/c1-9(23-14-7-4-11(17)8-13(14)18)15(20)19-12-5-2-10(3-6-12)16(21)22/h2-9H,1H3,(H,19,20)(H,21,22)
• InChI Key: PGECIBNDMVQPHQ-UHFFFAOYSA-N
• Canonical SMILES: CC(C(=O)NC1=CC=C(C=C1)C(=O)O)OC2=C(C=C(C=C2)Cl)Cl
• Molecular Formula: C16H13Cl2NO4
• DSSTOX Substance ID: DTXSID70278693
• Molecular Weight: 354.2 g/mol
• CAS No.: 6294-03-7

Description

4-{[2-(2,4-dichlorophenoxy)propanoyl]amino}benzoic acid is a useful research compound. Its molecular formula is C16H13Cl2NO4 and its molecular weight is 354.2 g/mol. The purity is usually 95%.
The exact mass of the compound this compound is 353.0221633 g/mol and the complexity rating of the compound is 426. The compound has been submitted to the National Cancer Institute (NCI) for testing and evaluation and the Cancer Chemotherapy National Service Center (NSC) number is 9217. The storage condition is unknown. Please store according to label instructions upon receipt of goods.
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Scientific Research Applications

Synthesis and Spectroscopic Identification

Compounds containing the 1,3,4-thiadiazole unit, synthesized from precursors like 4-hydroxy benzoic acid, have been explored for their potential applications in materials science and chemical synthesis. Such compounds are part of a broader research effort to develop new materials with specific optical, electronic, or chemical properties for various industrial applications (Azeez & Hamad, 2017).

Novel Fluorescence Probes

In the realm of biochemistry and medical research, novel fluorescence probes based on derivatives of benzoic acid have been developed to detect reactive oxygen species (ROS) with high specificity and sensitivity. Such probes are crucial for understanding oxidative stress in biological systems and its implications for diseases (Setsukinai et al., 2003).

Advanced Oxidation Processes for Wastewater Treatment

Research on the degradation of 2,4-dichlorophenoxyacetic acid (a compound related to the one of interest) by advanced oxidation processes highlights the environmental applications of such compounds. This includes their role in the removal of persistent organic pollutants from wastewater, showcasing the potential for applications in environmental protection and remediation (Sun & Pignatello, 1993).

Polymorphism and Cocrystal Formation

The study of polymorphism and cocrystal formation in non-steroidal anti-inflammatory drugs (NSAIDs) analogs, including those with dichlorophenyl amino benzoic acid, contributes to the pharmaceutical sciences. Understanding these properties can lead to the development of better drug formulations with improved efficacy and stability (Zhoujin et al., 2022).

Environmental Monitoring and Herbicide Analysis

Investigations into the occurrence and transformation of phenoxyalkanoic acid herbicides, which share structural similarities with the compound of interest, in Swiss lakes and rivers, provide insights into environmental monitoring and the behavior of agricultural chemicals in natural water bodies. This research is crucial for assessing the environmental impact of herbicides and developing strategies for their safe use and management (Buser & Müller, 1998).